Cas no 500540-48-7 (1,2-Bis(3,5-dimethylphenyl)-2-hydroxyethanone)

• Product Name: 1,2-Bis(3,5-dimethylphenyl)-2-hydroxyethanone
• CAS No: 500540-48-7
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• MDL: MFCD32202813
• CID: 5061958
• Update Time: 2023-08-24

1,2-Bis(3,5-dimethylphenyl)-2-hydroxyethanone Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(3,5-dimethylphenyl)-2-hydroxyethanone
• NSC121805
• SY263023
• 1,2-Bis(3,5-dimethylphenyl)-2-hydroxyethan-1-one
• 1,2-Bis(3,5-dimethylphenyl)-2-hydroxyethanone

• MDL： MFCD32202813
• Inchi： 1S/C18H20O2/c1-11-5-12(2)8-15(7-11)17(19)18(20)16-9-13(3)6-14(4)10-16/h5-10,17,19H,1-4H3
• InChI Key： NNYXPVWEXDNQBJ-UHFFFAOYSA-N
• SMILES： OC(C(C1C=C(C)C=C(C)C=1)=O)C1C=C(C)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Benzoins